N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(2-methoxyphenyl)propyl]amine

• Molecular Formula: C24H33NO2
• Molecular Weight: 367.5 g/mol
• IUPAC Name: N-benzyl-3-(2,2-dimethyloxan-4-yl)-3-(2-methoxyphenyl)propan-1-amine
• InChI: InChI=1S/C24H33NO2/c1-24(2)17-20(14-16-27-24)21(22-11-7-8-12-23(22)26-3)13-15-25-18-19-9-5-4-6-10-19/h4-12,20-21,25H,13-18H2,1-3H3
• InChI Key: HWUFYAOJZSCVJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)C(CCNCC2=CC=CC=C2)C3=CC=CC=C3OC)C

Description

N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(2-methoxyphenyl)propyl]amine is a complex organic compound characterized by its unique structural features

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(2-methoxyphenyl)propyl]amine typically involves multi-step organic reactions. One common method starts with the preparation of the intermediate compounds, such as the formation of the tetrahydropyran ring and the methoxyphenyl group. These intermediates are then coupled with a benzylamine derivative under specific conditions.

Formation of Tetrahydropyran Ring: The tetrahydropyran ring can be synthesized through an acid-catalyzed cyclization of a suitable diol.

Methoxyphenyl Group Introduction: The methoxyphenyl group is usually introduced via electrophilic aromatic substitution reactions.

Coupling Reaction: The final step involves coupling the benzylamine with the prepared intermediates using reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in an aprotic solvent such as dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield, as well as the implementation of automated systems for precise control of reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzyl group, leading to the formation of benzaldehyde derivatives.

Reduction: Reduction reactions can target the methoxyphenyl group, converting it to a hydroxyl group.

Substitution: The compound is susceptible to nucleophilic substitution reactions, especially at the benzyl position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols can be employed under basic conditions.

Major Products

Oxidation: Benzaldehyde derivatives.

Reduction: Hydroxylated phenyl derivatives.

Substitution: Azide or thiol-substituted benzyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its reactivity and potential as a building block for more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in synthetic organic chemistry.

Biology

Biologically, the compound may be explored for its interactions with biological macromolecules. Its structural features suggest potential binding affinity with proteins or nucleic acids, which could be useful in drug design and development.

Medicine

In medicine, derivatives of this compound could be investigated for pharmacological activities. The presence of the methoxyphenyl group is particularly interesting for its potential effects on biological systems.

Industry

Industrially, the compound might be used in the synthesis of specialty chemicals or as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(2-methoxyphenyl)propyl]amine exerts its effects depends on its interaction with molecular targets. The benzyl group can facilitate binding to hydrophobic pockets in proteins, while the methoxyphenyl group may participate in hydrogen bonding or π-π interactions. These interactions can modulate the activity of enzymes or receptors, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(4-methylphenyl)propyl]amine
• N-benzyl-N-[2-(4-isopropyl-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]amine

Uniqueness

Compared to similar compounds, N-benzyl-N-[3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-3-(2-methoxyphenyl)propyl]amine is unique due to the presence of the methoxy group on the phenyl ring. This functional group can significantly alter the compound’s chemical reactivity and biological activity, making it distinct in its applications and effects.